Cas no 88416-46-0 (Benzene, hexakis(undecylthio)-)

• Product Name: Benzene, hexakis(undecylthio)-
• CAS No: 88416-46-0
• MF: C₇₂H₁₃₈S₆
• MW: 1196.25613546371
• CID: 633678
• PubChem ID: 20146795
• Update Time: 2025-04-19

Benzene, hexakis(undecylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, hexakis(undecylthio)-
• 1,2,3,4,5,6-hexakis(undecylsulfanyl)benzene
• 88416-46-0
• HEXAKIS(UNDECYLSULFANYL)BENZENE
• DTXSID70602954
• SCHEMBL10691305

• Inchi： 1S/C72H138S6/c1-7-13-19-25-31-37-43-49-55-61-73-67-68(74-62-56-50-44-38-32-26-20-14-8-2)70(76-64-58-52-46-40-34-28-22-16-10-4)72(78-66-60-54-48-42-36-30-24-18-12-6)71(77-65-59-53-47-41-35-29-23-17-11-5)69(67)75-63-57-51-45-39-33-27-21-15-9-3/h7-66H2,1-6H3
• InChI Key： BCQGXMKQPUUPBU-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCC)C1C(=C(C(=C(C=1SCCCCCCCCCCC)SCCCCCCCCCCC)SCCCCCCCCCCC)SCCCCCCCCCCC)SCCCCCCCCCCC

Computed Properties

• Exact Mass: 1194.91228144g/mol
• Monoisotopic Mass: 1194.91228144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 78
• Rotatable Bond Count: 66
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 35.2
• Topological Polar Surface Area: 152Ų